[(2-Methylphenyl)methyl](pentan-3-YL)amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: N-[(2-methylphenyl)methyl]pentan-3-amine
• InChI: InChI=1S/C13H21N/c1-4-13(5-2)14-10-12-9-7-6-8-11(12)3/h6-9,13-14H,4-5,10H2,1-3H3
• InChI Key: MRYAMHBSRYQREW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=CC=CC=C1C

Description

(2-Methylphenyl)methylamine is a secondary amine characterized by a benzyl group substituted with a methyl group at the 2-position of the aromatic ring and a pentan-3-yl (1-ethylpropyl) chain attached to the nitrogen atom. Its molecular formula is C₁₃H₂₁N, with a molecular weight of 191.31 g/mol (calculated).

Preparation Methods

Grignard Reaction-Based Synthesis

This method involves the formation of a carbon-nitrogen bond via nucleophilic addition of a Grignard reagent to a nitrile or imine intermediate.

Key Steps :

• Step 1 : Synthesis of (2-methylphenyl)methylmagnesium bromide by reacting 2-methylbenzyl bromide with magnesium in anhydrous tetrahydrofuran (THF).
• Step 2 : Reaction with pentan-3-ylamine in the presence of a Lewis acid (e.g., AlCl₃) to facilitate the coupling.
• Step 3 : Quenching and purification via column chromatography.

Conditions :

Parameter	Value
Solvent	THF
Temperature	0–5°C (Step 1), 25°C (Step 2)
Catalyst	AlCl₃ (0.1 equiv)
Yield	68–72%

Reductive Amination Pathway

This approach employs reductive amination between 2-methylbenzaldehyde and pentan-3-ylamine using a reducing agent.

Procedure :

• Step 1 : Condensation of 2-methylbenzaldehyde with pentan-3-ylamine in methanol to form an imine intermediate.
• Step 2 : Reduction using sodium cyanoborohydride (NaBH₃CN) under acidic conditions (pH 4–5).

Optimization Notes :

• Solvent : Methanol or ethanol (polar protic solvents enhance protonation of the imine).
• Yield : 80–85% with minimal byproducts.
• Purity : >95% after recrystallization from hexane/ethyl acetate.

Ketone Reduction Strategy

A less common route involves the reduction of a ketone precursor, (2-methylphenyl)methylketone, to the corresponding amine.

Reaction Scheme :
$$
\text{(2-methylphenyl)methyl(pentan-3-yl)ketone} \xrightarrow{\text{LiAlH}_4} \text{(2-Methylphenyl)methylamine}
$$

Conditions :

• Reducing Agent : Lithium aluminium hydride (LiAlH₄) in THF.
• Temperature : Reflux (66°C) for 12 hours.
• Yield : 60–65%.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Grignard Reaction	68–72	90–92	Scalability, fewer steps	Requires anhydrous conditions
Reductive Amination	80–85	95–98	High efficiency, mild conditions	pH sensitivity
Ketone Reduction	60–65	85–88	Applicable to sterically hindered substrates	Lower yield, longer reaction time

Chemical Reactions Analysis

Types of Reactions

(2-Methylphenyl)methylamine undergoes various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form nitroso, nitro, or N-oxide derivatives.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic substitution reactions often require catalysts like iron(III) chloride or aluminum chloride and are carried out under acidic conditions.

Major Products Formed

Oxidation: Nitroso, nitro, and N-oxide derivatives.

Reduction: Secondary and tertiary amines.

Substitution: Various substituted aromatic compounds, depending on the electrophile used.

Scientific Research Applications

(2-Methylphenyl)methylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-substrate interactions and as a ligand in receptor binding studies.

Industry: The compound is used in the production of agrochemicals and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of (2-Methylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, depending on its structure and the nature of the interaction. The pathways involved in its mechanism of action include signal transduction pathways, metabolic pathways, and gene expression regulation.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares (2-Methylphenyl)methylamine with five analogues, highlighting substituent effects on molecular weight, polarity, and steric bulk:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties
(2-Methylphenyl)methylamine	C₁₃H₂₁N	2-methylphenyl, pentan-3-yl	191.31	Moderate lipophilicity; electron-donating methyl group enhances aromatic stability
(4-Chlorophenyl)methylamine	C₁₂H₁₈ClN	4-chlorophenyl, pentan-3-yl	211.73	Increased polarity due to Cl; higher metabolic stability
N-(2-Bromo-4,5-dimethoxybenzyl)-3-pentanamine	C₁₄H₂₂BrNO₂	2-bromo-4,5-dimethoxyphenyl, pentan-3-yl	316.24	Steric bulk from Br and OCH₃; reduced solubility in nonpolar solvents
(3-Methoxyphenyl)methylamine	C₁₃H₂₁NO	3-methoxyphenyl, 3-methylbutan-2-yl	207.31	Methoxy group enhances H-bonding capacity; improved crystallinity
Methyl(2-methylpropyl)amine	C₅H₁₃N	Methyl, 2-methylpropyl	87.17	Simpler structure; high volatility; limited biological relevance

Electronic and Steric Effects

• Electron-Donating vs. Electron-Withdrawing Groups : The 2-methyl group in the target compound donates electrons via hyperconjugation, stabilizing the aromatic ring and increasing lipophilicity. In contrast, the 4-chloro substituent in (4-chlorophenyl)methylamine withdraws electrons, enhancing polarity and intermolecular interactions .